1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid

• IUPAC Name: 1-([1,2,4]triazolo[4,3-a]quinoxalin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H15N5O2/c21-15(22)10-5-7-19(8-6-10)13-14-18-16-9-20(14)12-4-2-1-3-11(12)17-13/h1-4,9-10H,5-8H2,(H,21,22)
• InChI Key: JGPXKOYJNAGZMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC3=CC=CC=C3N4C2=NN=C4
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a triazole ring and a quinoxaline ring, making it a unique and complex molecule.

Mechanism of Action

The mechanism of action of 1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid is complex and not fully understood. It has been shown to interact with various receptors and enzymes in the body, including GABA receptors and acetylcholinesterase. It has also been shown to modulate the activity of ion channels and neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid has been shown to have various biochemical and physiological effects in the body. It has been shown to modulate the release and uptake of neurotransmitters, including GABA and acetylcholine. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid in lab experiments include its unique structure, potential therapeutic applications, and diverse range of effects on the body. However, its complex synthesis method and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid. These include further investigations into its potential therapeutic applications, including its effects on cancer and neurological disorders. Additionally, research on its interactions with various receptors and enzymes in the body may provide insights into its mechanism of action. Finally, the development of new and improved synthesis methods may increase its availability and facilitate its use in future research.

Synthesis Methods

The synthesis of 1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid involves a multi-step process that starts with the reaction of 2-nitroaniline and ethyl acetoacetate. The resulting product is then subjected to a series of reactions, including cyclization, reduction, and deprotection, to obtain the final product. The synthesis method has been optimized and modified by researchers to improve the yield and purity of the product.

Scientific Research Applications

1-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl-4-piperidinecarboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and epilepsy. In pharmacology, it has been studied for its effects on the central nervous system, including its potential as a modulator of GABA receptors. In material science, it has been explored for its potential use in organic electronics and optoelectronics.